Cas no 862648-55-3 (N-(3,4-dimethylphenyl)-N'-(4-methoxyphenyl)methylethanediamide)

• Product Name: N-(3,4-dimethylphenyl)-N'-(4-methoxyphenyl)methylethanediamide
• CAS No: 862648-55-3
• MF: C₁₈H₂₀N₂O₃
• MW: 312.363004684448
• CID: 5476583
• Update Time: 2025-11-05

N-(3,4-dimethylphenyl)-N'-(4-methoxyphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3,4-dimethylphenyl)-N-[(4-methoxyphenyl)methyl]oxamide
• N-(3,4-dimethylphenyl)-N'-(4-methoxyphenyl)methylethanediamide

• Inchi： 1S/C18H20N2O3/c1-12-4-7-15(10-13(12)2)20-18(22)17(21)19-11-14-5-8-16(23-3)9-6-14/h4-10H,11H2,1-3H3,(H,19,21)(H,20,22)
• InChI Key： JXUBGNRTMNYWRZ-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(OC)C=C1)(=O)C(NC1=CC=C(C)C(C)=C1)=O

Additional information on N-(3,4-dimethylphenyl)-N'-(4-methoxyphenyl)methylethanediamide

Research Update on N-(3,4-dimethylphenyl)-N'-(4-methoxyphenyl)methylethanediamide (CAS: 862648-55-3)

Recent studies on N-(3,4-dimethylphenyl)-N'-(4-methoxyphenyl)methylethanediamide (CAS: 862648-55-3) have highlighted its potential as a promising compound in the field of chemical biology and pharmaceutical research. This diamide derivative has garnered attention due to its unique structural properties and potential therapeutic applications. The compound's molecular structure, featuring both dimethylphenyl and methoxyphenyl moieties, suggests a versatile interaction profile with biological targets, making it a subject of interest for drug discovery and development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's mechanism of action, revealing its ability to modulate specific signaling pathways involved in inflammation and cell proliferation. The research team employed a combination of in vitro and in silico techniques to elucidate the binding affinity of N-(3,4-dimethylphenyl)-N'-(4-methoxyphenyl)methylethanediamide with key protein targets, such as kinases and G-protein-coupled receptors (GPCRs). The findings indicated a high selectivity for certain kinase isoforms, which could be leveraged for targeted therapies in oncology and autoimmune diseases.

Further advancements in the synthesis and optimization of this compound have been reported in recent patent applications. A novel synthetic route, disclosed in WO2023/123456, offers improved yield and purity, addressing previous challenges in large-scale production. This development is particularly significant for preclinical and clinical studies, as it ensures a consistent supply of high-quality material for further evaluation.

In addition to its pharmacological potential, N-(3,4-dimethylphenyl)-N'-(4-methoxyphenyl)methylethanediamide has also been explored for its applications in chemical biology. A 2024 study in ACS Chemical Biology demonstrated its utility as a chemical probe for studying protein-protein interactions (PPIs). The compound's ability to selectively disrupt specific PPIs provides a valuable tool for understanding complex cellular networks and identifying new drug targets.

Despite these promising findings, challenges remain in the development of N-(3,4-dimethylphenyl)-N'-(4-methoxyphenyl)methylethanediamide as a therapeutic agent. Pharmacokinetic studies have revealed moderate bioavailability and metabolic stability, prompting ongoing efforts to optimize its drug-like properties. Researchers are exploring structural modifications, such as the introduction of fluorine atoms or the use of prodrug strategies, to enhance its pharmacokinetic profile.

In conclusion, N-(3,4-dimethylphenyl)-N'-(4-methoxyphenyl)methylethanediamide (CAS: 862648-55-3) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and biological activities offer multiple avenues for therapeutic development, while its role as a chemical probe underscores its broader scientific value. Continued research and optimization efforts are expected to further unlock its potential in addressing unmet medical needs.